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Compound of Interest

Compound Name: Sivelestat sodium

Cat. No.: B1662473 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Sivelestat sodium, a selective neutrophil elastase inhibitor used in research. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

compliance with waste disposal regulations.

For researchers, scientists, and drug development professionals, understanding the correct

handling and disposal of chemical reagents is a fundamental aspect of laboratory safety.

Sivelestat sodium, while not classified as a hazardous substance according to the Globally

Harmonized System (GHS), should be managed with care, following institutional and regulatory

guidelines for chemical waste.

Summary of Material Properties
A summary of key characteristics of Sivelestat sodium relevant to its handling and disposal is

presented below.
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Property Data Source

Chemical Name

N-{2-[({4-[(2,2-

Dimethylpropanoyl)oxy]phenyl}

sulfonyl)amino]benzoyl}glycine

sodium salt

[1]

Synonyms ONO-5046, LY544349 [1][2]

Appearance Crystalline solid [2]

GHS Hazard Classification
Not a hazardous substance or

mixture
[3]

Storage Temperature -20°C for long-term stability [2]

Solubility

Soluble in DMSO (15 mg/ml),

dimethyl formamide (25

mg/ml), and ethanol (0.3

mg/ml)

[2]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Sivelestat
sodium and its associated waste materials. This process is designed to align with general best

practices for chemical waste management in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling Sivelestat sodium for disposal, ensure appropriate PPE is worn. This

includes:

Standard laboratory coat

Safety glasses

Nitrile gloves[3]

Waste Identification and Segregation
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All materials contaminated with Sivelestat sodium must be treated as chemical waste. This

includes:

Unused or expired Sivelestat sodium solid.

Solutions containing Sivelestat sodium.

Contaminated labware (e.g., pipette tips, tubes, flasks).

Spill cleanup materials.

Segregate this waste from other waste streams in the laboratory. It is crucial to prevent mixing

with incompatible chemicals.

Disposal of Solid Sivelestat Sodium
Containerize: Place the solid Sivelestat sodium in a clearly labeled, sealed container. The

original product container is often the best choice.[4]

Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name ("Sivelestat sodium"), the quantity, and the date. Do not use abbreviations.

[5]

Storage: Store the sealed container in a designated chemical waste accumulation area,

away from incompatible materials, until collection by your institution's Environmental Health

and Safety (EHS) office or a licensed waste disposal contractor.[3][5]

Disposal of Solutions Containing Sivelestat Sodium
Do Not Drain Dispose: Do not dispose of solutions containing Sivelestat sodium down the

sanitary sewer. While it is not classified as hazardous, general guidelines prohibit the drain

disposal of laboratory chemicals unless specifically approved by local authorities and

institutional policy.[4]

Containerize: Collect the aqueous or solvent-based solutions in a compatible, leak-proof

waste container.
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Labeling: Clearly label the container with "Hazardous Waste," the full chemical name

("Sivelestat sodium"), the solvent used, and the estimated concentration and volume.

Storage: Keep the container sealed and store it in the designated waste accumulation area

for pickup.

Decontamination and Disposal of Empty Containers
Triple Rinsing: Empty containers that held Sivelestat sodium should be triple-rinsed with a

suitable solvent in which the compound is soluble (e.g., ethanol, DMSO).[5][6]

Collect Rinsate: The solvent rinsate must be collected and disposed of as chemical waste

along with the Sivelestat sodium solutions.[5][6]

Container Disposal: After triple rinsing, deface or remove the original label from the empty

container. It may then be disposed of in the regular laboratory glass or plastic recycling, or

trash, in accordance with your institution's policies.[4]

Spill Cleanup
Containment: In case of a spill, avoid raising dust if it is a solid.[3]

Cleanup: Mechanically pick up the solid material or absorb the liquid with an inert material

(e.g., vermiculite, sand).

Disposal: Place all cleanup materials and contaminated PPE into a sealed container and

label it as hazardous waste for disposal.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Sivelestat sodium waste.
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Caption: Logical workflow for Sivelestat sodium waste disposal.

Disclaimer: The disposal recommendations provided are based on general laboratory safety

principles and available safety data sheets.[3] It is the user's responsibility to follow all

applicable federal, state, and local regulations, as well as institutional policies for waste

management.[3] Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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